Cas no 1449-49-6 (2,2,3-trimethylcyclobutan-1-one)

2,2,3-trimethylcyclobutan-1-one structure
1449-49-6 structure
Product Name:2,2,3-trimethylcyclobutan-1-one
CAS No:1449-49-6
MF:C7H12O
MW:112.169582366943
CID:215984
PubChem ID:15065
Update Time:2025-04-19

2,2,3-trimethylcyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanone,2,2,3-trimethyl-
    • 2,2,3-Trimethylcyclobutanone
    • 2,2,3-trimethylcyclobutan-1-one
    • 2,2,3-TRIMETHYL CYCLOBUTANONE
    • XCNUTNIUANPMKW-UHFFFAOYSA-N
    • 1449-49-6
    • AKOS019999137
    • SCHEMBL2693191
    • Cyclobutanone, 2,2,3-trimethyl-
    • DTXSID10932444
    • EN300-180262
    • Inchi： 1S/C7H12O/c1-5-4-6(8)7(5,2)3/h5H,4H2,1-3H3
    • InChI Key： XCNUTNIUANPMKW-UHFFFAOYSA-N
    • SMILES： O=C1CC(C)C1(C)C

Computed Properties

  • Exact Mass: 112.08886
  • Monoisotopic Mass: 112.088815
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 1.4

Experimental Properties

  • Density: 0.891
  • Boiling Point: 139.6°Cat760mmHg
  • Flash Point: 31.5°C
  • Refractive Index: 1.431
  • PSA: 17.07

2,2,3-trimethylcyclobutan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-180262-0.05g
2,2,3-trimethylcyclobutan-1-one
 1449-49-6 95%
0.05g
 $252.0 2023-09-19
Enamine
EN300-180262-0.1g
2,2,3-trimethylcyclobutan-1-one
 1449-49-6 95%
0.1g
 $376.0 2023-09-19
Enamine
EN300-180262-0.25g
2,2,3-trimethylcyclobutan-1-one
 1449-49-6 95%
0.25g
 $538.0 2023-09-19
Enamine
EN300-180262-0.5g
2,2,3-trimethylcyclobutan-1-one
 1449-49-6 95%
0.5g
 $847.0 2023-09-19
Enamine
EN300-180262-1.0g
2,2,3-trimethylcyclobutan-1-one
 1449-49-6 95%
1g
 $1086.0 2023-06-02
Enamine
EN300-180262-2.5g
2,2,3-trimethylcyclobutan-1-one
 1449-49-6 95%
2.5g
 $2127.0 2023-09-19
Enamine
EN300-180262-5.0g
2,2,3-trimethylcyclobutan-1-one
 1449-49-6 95%
5g
 $3147.0 2023-06-02
Enamine
EN300-180262-10.0g
2,2,3-trimethylcyclobutan-1-one
 1449-49-6 95%
10g
 $4667.0 2023-06-02
Enamine
EN300-180262-1g
2,2,3-trimethylcyclobutan-1-one
 1449-49-6 95%
1g
 $1086.0 2023-09-19
Enamine
EN300-180262-5g
2,2,3-trimethylcyclobutan-1-one
 1449-49-6 95%
5g
 $3147.0 2023-09-19

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